Cas no 2229109-99-1 (3-2-(trifluoromethyl)phenyloxolane-2,5-dione)

• Product Name: 3-2-(trifluoromethyl)phenyloxolane-2,5-dione
• CAS No: 2229109-99-1
• MF: C₁₁H₇F₃O₃
• MW: 244.166693925858
• CID: 5979259
• PubChem ID: 165673257
• Update Time: 2025-10-24

3-2-(trifluoromethyl)phenyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(trifluoromethyl)phenyloxolane-2,5-dione
• EN300-1971277
• 2229109-99-1
• 3-[2-(trifluoromethyl)phenyl]oxolane-2,5-dione

• Inchi： 1S/C11H7F3O3/c12-11(13,14)8-4-2-1-3-6(8)7-5-9(15)17-10(7)16/h1-4,7H,5H2
• InChI Key： DSTOZIKVCGVHNP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(=O)OC(C1)=O)(F)F

Computed Properties

• Exact Mass: 244.03472857g/mol
• Monoisotopic Mass: 244.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-2-(trifluoromethyl)phenyloxolane-2,5-dione

Introduction to CAS No. 2229109-99-1: 3-2-(trifluoromethyl)phenyloxolane-2,5-dione

CAS No. 2229109-99-1, also known as 3-2-(trifluoromethyl)phenyloxolane-2,5-dione, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxolanes and is characterized by its unique trifluoromethyl substituent, which imparts distinct chemical and biological properties. The purpose of this introduction is to provide a comprehensive overview of 3-2-(trifluoromethyl)phenyloxolane-2,5-dione, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

The chemical structure of 3-2-(trifluoromethyl)phenyloxolane-2,5-dione is defined by its oxolane ring system with a 3-substituted 2-(trifluoromethyl)phenyl group. This structure is particularly interesting due to the presence of the trifluoromethyl group, which is known for its strong electron-withdrawing properties and ability to modulate the physicochemical properties of molecules. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of compounds, making them more suitable for pharmaceutical applications.

The synthesis of 3-2-(trifluoromethyl)phenyloxolane-2,5-dione has been reported in several studies. One common approach involves the reaction of 2-(trifluoromethyl)benzaldehyde with an appropriate cyclic ketone in the presence of a strong acid catalyst. This reaction typically proceeds via a series of condensation and cyclization steps, resulting in the formation of the desired oxolane derivative. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for large-scale pharmaceutical applications.

In terms of biological activities, 3-2-(trifluoromethyl)phenyloxolane-2,5-dione has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, studies have indicated that 3-2-(trifluoromethyl)phenyloxolane-2,5-dione possesses antitumor activity against several cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of 3-2-(trifluoromethyl)phenyloxolane-2,5-dione is not yet fully understood but is believed to involve multiple pathways. For instance, its anti-inflammatory effects may be attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The compound's antioxidant properties are likely due to its capacity to scavenge reactive oxygen species (ROS), which are known to cause cellular damage and contribute to various diseases. Furthermore, the antitumor activity of 3-2-(trifluoromethyl)phenyloxolane-2,5-dione may be related to its ability to induce apoptosis in cancer cells through the modulation of specific signaling pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-2-(trifluoromethyl)phenyloxolane-2,5-dione in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted. The ongoing research aims to optimize dosing regimens and explore potential combination therapies with other drugs to enhance therapeutic outcomes.

In conclusion, CAS No. 2229109-99-1, or 3-2-(trifluoromethyl)phenyloxolane-2,5-dione, represents a promising compound with diverse biological activities and potential applications in drug development. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound, it is likely that new opportunities will emerge for its use in treating various diseases and improving patient outcomes.